Cas no 587-48-4 (3-Acetamidobenzoic acid)

3-Acetamidobenzoic acid Properties

Names and Identifiers

• 3-Acetamidobenzoic acid
• 3-(Acetylamino)benzoic acid
• 3-Acetylaminobenzoic acid
• NSC 4001
• m-Acetylaminobenzoic acid
• Benzoic acid, 3-(acetylamino)-
• Benzoic acid, m-acetamido-
• N-acetyl-m-aminobenzoic acid
• 3-Acetylamino-benzoic acid
• RGDPZMQZWZMONQ-UHFFFAOYSA-N
• 3-(Acetylamino)-Benzoicaci
• 3-ACETAMIDOBENZOICACID
• 3'-Carboxyacetanilide
• 3'-Acetamidobezoicacid
• m-Acetamidobenzoic acid
• m-Acetylaminobenzoesaure
• m-Acetamino benzoic acid
• Acetyl-m-aminobenzoic acid
• D88199
• 3-Acetamidobenzoic acid, >=98.0% (HPLC)
• 3-(acetamido)benzoic acid
• 1-Acetylamino-3-carboxybenzene
• SCHEMBL758991
• AKOS000104733
• Oprea1_558864
• Oprea1_345814
• DTXSID2060418
• FT-0614854
• A832007
• Cambridge id 5128194
• CS-0010091
• 587-48-4
• MFCD00013983
• NSC-4001
• 1-Methyl-4-[(1-methyl-1H-imidazole-2-carbonyl)amino]-1H-pyrrole-2-carboxylicacid
• NS00022430
• A0012
• CHEMBL116095
• HMS1578K06
• SY048682
• Z57647063
• BS-3967
• EINECS 209-600-9
• NSC4001
• EN300-18358
• STK802929
• 3-acetamidobenzoate sodium salt
• DB-021687
• BBL012035
• benzoic acid, 3-acetylamino-
• AE-641/01940050
• DTXCID4042460
• +Expand

• MDL： MFCD00013983
• InChIKey： RGDPZMQZWZMONQ-UHFFFAOYSA-N
• Inchi： 1S/C9H9NO3/c1-6(11)10-8-4-2-3-7(5-8)9(12)13/h2-5H,1H3,(H,10,11)(H,12,13)
• SMILES： O([H])C(C1C([H])=C([H])C([H])=C(C=1[H])N([H])C(C([H])([H])[H])=O)=O
• BRN： 2210867

Computed Properties

• Exact Mass: 179.05800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 179.058243
• Heavy Atom Count: 13
• Complexity: 215
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 66.4

Experimental Properties

• LogP: 1.41620
• PSA: 66.40000
• Refractive Index: 1.5600 (estimate)
• Boiling Point: 311.69°C (rough estimate)
• Melting Point: 245.0 to 251.0 deg-C
• Flash Point: 222.4 ºC
• Solubility: Slightly soluble (4.8 g/l) (25 º C),
• Color/Form: Beige powder
• Density: 1.326±0.06 g/cm3 (20 ºC 760 Torr),

3-Acetamidobenzoic acid Security Information

• Symbol: GHS07
• WGK Germany：1
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： 36/37/38
• TSCA：Yes

3-Acetamidobenzoic acid Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters